Cas no 898077-92-4 (3,4-Dimethyl-n-propylbenzene-1-sulfonamide)

• Product Name: 3,4-Dimethyl-n-propylbenzene-1-sulfonamide
• CAS No: 898077-92-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5740416
• PubChem ID: 8470420
• Update Time: 2025-06-08

3,4-Dimethyl-n-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0298010
• Z45545198
• 3,4-dimethyl-N-propylbenzenesulfonamide
• AP-263/43418304
• EN300-1452632
• 898077-92-4
• 3,4-dimethyl-N-propylbenzene-1-sulfonamide
• AKOS003836018
• Benzenesulfonamide, 3,4-dimethyl-N-propyl-
• 3,4-Dimethyl-n-propylbenzene-1-sulfonamide

• Inchi： 1S/C11H17NO2S/c1-4-7-12-15(13,14)11-6-5-9(2)10(3)8-11/h5-6,8,12H,4,7H2,1-3H3
• InChI Key： ZMIDGESMOAOMGA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 352.5±52.0 °C(Predicted)
• pka: 11.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-Dimethyl-n-propylbenzene-1-sulfonamide

Professional Introduction to 3,4-Dimethyl-n-propylbenzene-1-sulfonamide (CAS No. 898077-92-4)

3,4-Dimethyl-n-propylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 898077-92-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of 3,4-Dimethyl-n-propylbenzene-1-sulfonamide include a benzene ring substituted with two methyl groups at the 3 and 4 positions, and an amine group linked to a propyl chain at the 1 position via a sulfonamide bond. Such a configuration imparts unique chemical properties that make it a valuable candidate for further investigation.

The sulfonamide functional group is particularly noteworthy due to its ability to form hydrogen bonds and interact with biological targets. This property has been leveraged in the development of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and even potential treatments for neurological disorders. The presence of the propyl chain in 3,4-Dimethyl-n-propylbenzene-1-sulfonamide adds an additional layer of complexity, influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These factors make it an intriguing subject for researchers exploring novel drug candidates.

In recent years, there has been a growing interest in sulfonamides as modulators of enzyme activity and receptor binding. For instance, studies have demonstrated that sulfonamides can serve as scaffolds for designing molecules that interact with specific proteins involved in metabolic pathways or signal transduction. The structural motif of 3,4-Dimethyl-n-propylbenzene-1-sulfonamide provides a unique starting point for such modifications, allowing chemists to explore derivatives with enhanced binding affinity or altered biological effects.

One of the most compelling aspects of 3,4-Dimethyl-n-propylbenzene-1-sulfonamide is its potential role in addressing unmet medical needs. Researchers are currently investigating its interactions with various biological targets to assess its therapeutic potential. Preliminary studies suggest that this compound may exhibit properties such as inhibitory activity against certain enzymes or modulation of receptor function. These findings are particularly exciting given the increasing demand for innovative therapeutic strategies to combat complex diseases.

The synthesis of 3,4-Dimethyl-n-propylbenzene-1-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as Friedel-Crafts alkylation followed by sulfonylation and subsequent amine coupling are commonly employed in its preparation. These methods highlight the compound's synthetic accessibility and open doors for further functionalization.

The pharmacological evaluation of 3,4-Dimethyl-n-propylbenzene-1-sulfonamide is an ongoing process that involves both in vitro and in vivo studies. In vitro assays are crucial for assessing initial interactions with biological targets, while animal models provide insights into its pharmacokinetic behavior and potential side effects. Such comprehensive studies are essential for understanding the compound's full therapeutic profile before it can be considered for clinical development.

The future prospects for 3,4-Dimethyl-n-propylbenzene-1-sulfonamide are promising, with several research groups actively exploring its potential applications. Collaborative efforts between chemists, biologists, and pharmacologists are likely to yield novel derivatives with improved efficacy and safety profiles. Additionally, computational modeling techniques can aid in predicting the behavior of this compound within complex biological systems, further accelerating the drug discovery process.

In conclusion, 3,4-Dimethyl-n-propylbenzene-1-sulfonamide (CAS No. 898077-92-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of sulfonamides continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.